Cas no 132741-29-8 ((2R)-2-(3,4-Difluorophenyl)-2-hydroxyacetic Acid)

(2R)-2-(3,4-Difluorophenyl)-2-hydroxyacetic Acid is a chiral carboxylic acid derivative featuring a difluorophenyl group and a hydroxyl substituent at the α-position. Its stereospecific (R)-configuration makes it a valuable intermediate in pharmaceutical synthesis, particularly for enantioselective drug development. The presence of fluorine atoms enhances metabolic stability and binding affinity in target molecules, while the hydroxyl group offers a reactive site for further derivatization. This compound is commonly utilized in the preparation of bioactive molecules, including enzyme inhibitors and receptor modulators. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications. Suitable for use under controlled conditions, it is typically handled with standard laboratory precautions.
(2R)-2-(3,4-Difluorophenyl)-2-hydroxyacetic Acid structure
132741-29-8 structure
Product Name:(2R)-2-(3,4-Difluorophenyl)-2-hydroxyacetic Acid
CAS No:132741-29-8
MF:C8H6F2O3
MW:188.128249645233
MDL:MFCD00061299
CID:91701
PubChem ID:588647
Update Time:2025-06-07

(2R)-2-(3,4-Difluorophenyl)-2-hydroxyacetic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3,4-Difluorophenyl)-2-hydroxyacetic acid
    • 3,4-Difluoromandelic acid
    • alpha-Hydroxy-3,4-difluorophenylacetic acid
    • Difluoromandelicacid
    • (3,4-Difluorophenyl)(hydroxy)aceticacid
    • à-hydroxy-3,4-difluorophenylacetic acid
    • 3,4-Difluoromandelicacid97%
    • 3,4-Difluoromandelic acid 97%
    • (3,4-Difluorophenyl)(hydroxy)acetic acid
    • 3,4-Difluoromandelic acid, AldrichCPR
    • 132741-29-8
    • 2-(3,4-difluorophenyl)-2-hydroxy-acetic acid
    • 2-(3,4-difluorophenyl)-2-hydroxyaceticacid
    • AC-10450
    • SB83860
    • MFCD00061299
    • SY062111
    • DTXSID50343272
    • (3,4-Difluorophenyl)(hydroxy)acetic acid #
    • A806489
    • Benzeneacetic acid, 3,4-difluoro-alpha-hydroxy-
    • AKOS005266015
    • OSM-S-329
    • SCHEMBL2980094
    • FT-0614295
    • FS-3971
    • EN300-150663
    • Z788000624
    • (2R)-2-(3,4-Difluorophenyl)-2-hydroxyacetic Acid
    • MDL： MFCD00061299
    • Inchi： 1S/C8H6F2O3/c9-5-2-1-4(3-6(5)10)7(11)8(12)13/h1-3,7,11H,(H,12,13)
    • InChI Key： BKHXODARAOCNDJ-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(=C1)C(C(=O)O)O)F
    • BRN： 9123299

Computed Properties

  • Exact Mass: 188.02900
  • Monoisotopic Mass: 188.02850037g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Color/Form: Cream solid
  • Density: 1.522
  • Melting Point: 92 °C
  • Boiling Point: 320.7°Cat760mmHg
  • Flash Point: 147.8°C
  • Refractive Index: 1.542
  • PSA: 57.53000
  • LogP: 1.08280
  • Solubility: Not determined

(2R)-2-(3,4-Difluorophenyl)-2-hydroxyacetic Acid Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Safety Term：S26;S36
  • HazardClass：IRRITANT
  • Risk Phrases：R36/37/38

(2R)-2-(3,4-Difluorophenyl)-2-hydroxyacetic Acid Customs Data

  • HS CODE：2918199090
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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(2R)-2-(3,4-Difluorophenyl)-2-hydroxyacetic Acid Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:132741-29-8)(2R)-2-(3,4-Difluorophenyl)-2-hydroxyacetic Acid
Order Number:A806489
Stock Status:in Stock
Quantity:1g/5g/25g/100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):1332.0/157.0/466.0/1398.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:132741-29-8)(2R)-2-(3,4-Difluorophenyl)-2-hydroxyacetic Acid
A806489
Purity:99%/99%/99%/99%
Quantity:1g/5g/25g/100g
Price ($):1332.0/157.0/466.0/1398.0
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